N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)-5-methylisoxazole-3-carboxamide

• IUPAC Name: N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C13H15N3O4/c1-9-6-11(15-20-9)13(19)14-7-10(17)8-16-5-3-2-4-12(16)18/h2-6,10,17H,7-8H2,1H3,(H,14,19)
• InChI Key: DDCRHGSJXBSALS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCC(CN2C=CC=CC2=O)O
• Molecular Formula: C13H15N3O4
• Molecular Weight: 277.28 g/mol

Description

N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)-5-methylisoxazole-3-carboxamide, also known as CPI-613, is a novel anticancer drug that has shown promising results in preclinical and clinical studies. This compound belongs to a class of drugs called lipoate analogs, which target the mitochondrial tricarboxylic acid (TCA) cycle and disrupt cancer cell metabolism.

Scientific Research Applications

Synthesis and Pharmacological Properties

• Synthetic Techniques and Biological Activities : The chemical compound mentioned has closely related structures and derivatives that have been synthesized using both conventional and microwave-assisted techniques, demonstrating significant biological activities. For example, compounds like isothiazolopyridines and pyridothiazepines, which share structural similarities with the specified compound, have been prepared and evaluated for their biological properties (Youssef, Azab, & Youssef, 2012).

• Antiallergic Activity : Derivatives of pyridine, such as those synthesized from 4-oxo-4H-1-benzopyran-3-carbonitriles or 2-amino-4-oxo-4H-1-benzopyran-3-carboxaldehydes, have been shown to exhibit antiallergic activity in rats, suggesting potential applications in developing antiallergic therapies (Nohara et al., 1985).

• Immunosuppressive Properties : Isoxazol derivatives, including those structurally related to the compound , have shown promise as immunosuppressive agents. For instance, derivatives like leflunomide and its metabolites have been evaluated for their effects on dihydroorotate dehydrogenase, an enzyme crucial for pyrimidine synthesis, indicating potential applications in treating autoimmune diseases (Knecht & Löffler, 1998).

• Chemical Oxidation and Anticonvulsant Properties : The oxidation behavior of related anticonvulsant compounds has been studied, providing insights into the chemical stability and potential pharmacological applications of such molecules (Adolphe-Pierre et al., 1998).

• Modification to Reduce Metabolism : Research into structural modifications of related compounds to reduce metabolism by aldehyde oxidase (AO) has been conducted, highlighting the importance of such modifications in enhancing the pharmacokinetic profiles of potential therapeutic agents (Linton et al., 2011).